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Compound of Interest

Compound Name: Boc-Hyp(Bzl)-OH

Cat. No.: B558117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The compound with CAS number 54631-81-1 is identified as N-alpha-t-Butyloxycarbonyl-4-O-

benzyl-trans-L-hydroxyproline, commonly abbreviated as Boc-Hyp(Bzl)-OH. This molecule is a

protected amino acid derivative that serves as a crucial building block in synthetic peptide

chemistry. Its primary application lies in the solid-phase peptide synthesis (SPPS) of peptides

containing hydroxyproline residues, which are fundamental components of collagen. This guide

provides a comprehensive overview of its chemical properties, its application in peptide

synthesis, and the biological significance of the peptides synthesized using this reagent.

Chemical Information
Boc-Hyp(Bzl)-OH is a derivative of the non-essential amino acid L-hydroxyproline. It features

two key protecting groups: a tert-butyloxycarbonyl (Boc) group on the alpha-amino group and a

benzyl (Bzl) group on the hydroxyl side chain. These protecting groups are essential for

directing the chemical reactions during peptide synthesis, preventing unwanted side reactions.
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Property Value Reference(s)

CAS Number 54631-81-1 [1]

Molecular Formula C₁₇H₂₃NO₅ [1]

Molecular Weight 321.37 g/mol [1]

Appearance White to off-white powder N/A

Melting Point ~70 °C N/A

Solubility

Soluble in organic solvents like

dichloromethane (DCM) and

dimethylformamide (DMF)

N/A

Application in Solid-Phase Peptide Synthesis
(SPPS)
Boc-Hyp(Bzl)-OH is a cornerstone reagent for the Boc/Bzl strategy in SPPS. This method

involves the stepwise addition of amino acids to a growing peptide chain anchored to a solid

resin support. The Boc group serves as a temporary protecting group for the N-terminus, while

the benzyl group provides more robust, "permanent" protection for the hydroxyproline side

chain throughout the synthesis.

The Boc/Bzl SPPS Workflow
The synthesis of a peptide using Boc-Hyp(Bzl)-OH follows a cyclical process, as illustrated in

the workflow diagram below. Each cycle results in the addition of one amino acid residue to the

peptide chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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